4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 6-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C14H13F3N8/c15-14(16,17)10-7-13(19-8-18-10)24-5-3-23(4-6-24)12-2-1-11-21-20-9-25(11)22-12/h1-2,7-9H,3-6H2
• InChI Key: QANWSASJOWCNBC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN3C=NN=C3C=C2)C4=NC=NC(=C4)C(F)(F)F
• Molecular Formula: C14H13F3N8
• Molecular Weight: 350.30 g/mol

Description

4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C14H13F3N8 and its molecular weight is 350.309. The purity is usually 95%.
BenchChem offers high-quality 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic and Therapeutic Effects

• Allopurinol's Mechanism and Clinical Application : Allopurinol, a xanthine oxidase inhibitor, effectively lowers serum uric acid levels without significantly affecting renal function. Its application extends to managing gout, acute uric acid nephropathy, and uric acid urolithiasis due to its ability to decrease uric acid formation (Ogryzlo et al., 1966). Similarly, compounds like the one may show promise in metabolic pathway modulation for therapeutic purposes.

• Metabolism of Complex Molecules : The metabolism and disposition of BMS-690514, an inhibitor of human epidermal growth factor receptors and vascular endothelial growth factor receptors, highlight the complexities involved in the pharmacokinetics of multifunctional compounds. BMS-690514's extensive metabolism and the involvement of multiple pathways in humans suggest a significant potential for the scientific exploration of similarly structured compounds (Christopher et al., 2010).

• Pharmacodynamics of Novel Antagonists : Research on 5-Hydroxytryptamine1A (5-HT(1A)) receptor occupancy by novel antagonists explores the potential for treating anxiety and mood disorders. This area of study could be relevant for compounds targeting specific receptor activities, illustrating the therapeutic possibilities of targeting neurological pathways (Rabiner et al., 2002).

• Antithyroid Activity of Imidazoles : The antithyroid drug 1-methyl-2-mercaptoimidazole (tapazol) demonstrates the potential of specific chemical structures (such as imidazoles) to significantly impact thyroid function. This finding suggests that compounds with unique structures, including triazolo[4,3-b]pyridazin derivatives, could have specific therapeutic applications in endocrinology (Reveno & Rosenbaum, 1950).